molecular formula C23H26N2O6S B7477785 Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

Cat. No. B7477785
M. Wt: 458.5 g/mol
InChI Key: PQWMYGDSYMKCJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been shown to have a variety of biochemical and physiological effects. In pharmacology, it has been shown to inhibit certain enzymes and receptors, which could lead to the development of new drugs for the treatment of various diseases. It has also been shown to exhibit interesting properties such as fluorescence and conductivity, which could have applications in the field of materials science.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is its potential use in the development of new drugs for the treatment of various diseases. Its interesting properties such as fluorescence and conductivity also make it a promising candidate for use in the field of materials science. However, one limitation of this compound is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research involving Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate. One direction is to further investigate its potential applications in pharmacology, particularly in the development of new drugs for the treatment of various diseases. Another direction is to explore its properties in the field of materials science, as it has been shown to exhibit interesting properties such as fluorescence and conductivity. Additionally, further research could be done to better understand the compound's mechanism of action and its effects on the body.

Synthesis Methods

The synthesis of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis are 4-acetylphenyl isocyanate, 4-piperidin-1-ylbenzenesulfonamide, and ethyl 4-hydroxybenzoate. These compounds are reacted together under specific conditions to yield the final product.

Scientific Research Applications

Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been studied for its potential applications in various fields of science. In pharmacology, it has been investigated for its ability to inhibit certain enzymes and receptors, which could lead to the development of new drugs for the treatment of various diseases. It has also been studied for its potential use in the field of materials science, as it has been shown to exhibit interesting properties such as fluorescence and conductivity.

properties

IUPAC Name

ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N2O6S/c1-3-31-23(28)19-6-10-21(11-7-19)32(29,30)25-14-12-18(13-15-25)22(27)24-20-8-4-17(5-9-20)16(2)26/h4-11,18H,3,12-15H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQWMYGDSYMKCJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

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